Cas no 1871340-62-3 (benzyl N-(3-bromo-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-4-nitrophenyl)carbamate
• CAS No: 1871340-62-3
• MF: C₁₄H₁₁BrN₂O₄
• MW: 351.152142763138
• CID: 6535178
• PubChem ID: 130581060
• Update Time: 2025-07-27

benzyl N-(3-bromo-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-4-nitrophenyl)carbamate
• EN300-6360121
• 1871340-62-3

• Inchi： 1S/C14H11BrN2O4/c15-12-8-11(6-7-13(12)17(19)20)16-14(18)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,18)
• InChI Key： RJMQAWPPDMPWGG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.99022g/mol
• Monoisotopic Mass: 349.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(3-bromo-4-nitrophenyl)carbamate

Introduction to Benzyl N-(3-bromo-4-nitrophenyl)carbamate (CAS No. 1871340-62-3)

Benzyl N-(3-bromo-4-nitrophenyl)carbamate, a compound with the chemical formula C₁₄H₁₀BNO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate moiety, and a 3-bromo-4-nitrophenyl ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceutical agents and agrochemicals. The CAS number 1871340-62-3 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research and industrial settings.

The benzyl group in Benzyl N-(3-bromo-4-nitrophenyl)carbamate contributes to its solubility and stability, making it an excellent candidate for further chemical modifications. The carbamate moiety is particularly important as it serves as a versatile linkage in the synthesis of more complex molecules. The 3-bromo-4-nitrophenyl ring adds an additional layer of reactivity, enabling various substitution reactions that can be tailored for specific applications. These structural attributes have garnered significant interest from researchers exploring novel synthetic pathways and drug development strategies.

In recent years, Benzyl N-(3-bromo-4-nitrophenyl)carbamate has been the subject of numerous studies due to its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of biologically active compounds. For instance, researchers have investigated its role in developing new antimicrobial agents. The nitro group and bromine substituents on the phenyl ring provide reactive sites that can be selectively modified to enhance biological activity. This has led to the discovery of several derivatives with improved efficacy against bacterial and fungal pathogens.

Another exciting application of Benzyl N-(3-bromo-4-nitrophenyl)carbamate is in the field of cancer research. Studies have shown that compounds with similar structural motifs can exhibit potent antitumor properties. The carbamate linkage, in particular, has been found to interfere with key enzymatic pathways involved in cancer cell proliferation. By incorporating Benzyl N-(3-bromo-4-nitrophenyl)carbamate into larger molecular frameworks, scientists have been able to design novel inhibitors that target specific cancer-related proteins. These efforts have resulted in several lead compounds that are currently undergoing further optimization for clinical trials.

The agrochemical industry has also benefited from the versatility of Benzyl N-(3-bromo-4-nitrophenyl)carbamate. Its structural components allow for the development of new pesticides and herbicides with enhanced selectivity and reduced environmental impact. Researchers have leveraged the reactivity of the nitro and bromine groups to create compounds that are highly effective against pests while minimizing harm to beneficial organisms. This aligns with the growing demand for sustainable agricultural practices, where efficiency and environmental responsibility are paramount.

From a synthetic chemistry perspective, Benzyl N-(3-bromo-4-nitrophenyl)carbamate serves as an excellent building block for more complex molecules. Its modular structure allows chemists to introduce various functional groups at different positions, enabling the creation of a diverse library of compounds. This flexibility has been exploited in high-throughput screening campaigns to identify new bioactive molecules rapidly. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis, which is crucial for industrial applications.

The development of new synthetic methodologies for Benzyl N-(3-bromo-4-nitrophenyl)carbamate has been another area of focus. Researchers have explored innovative catalytic systems that improve yield and selectivity while reducing waste generation. These advancements not only enhance the efficiency of producing this compound but also contribute to greener chemical processes. Such innovations are essential for meeting the increasing demand for high-quality intermediates in pharmaceuticals and agrochemicals without compromising environmental standards.

In conclusion, Benzyl N-(3-bromo-4-nitrophenyl)carbamate (CAS No. 1871340-62-3) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, particularly for developing antimicrobial agents and antitumor drugs. Furthermore, its applications in agrochemicals highlight its importance in sustainable agriculture. As research continues to uncover new uses for this compound, it will undoubtedly play an even greater role in advancing scientific and industrial progress.